Cas no 2148-55-2 (4,5-Dichloroquinazoline)
4,5-Dichloroquinazoline is a halogenated quinazoline derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its dichloro-substituted quinazoline core provides high reactivity, making it valuable for constructing complex heterocyclic compounds. The electron-withdrawing chlorine atoms enhance its electrophilic character, facilitating nucleophilic substitution reactions, particularly in the development of biologically active molecules. This compound is particularly useful in medicinal chemistry for the synthesis of kinase inhibitors and other therapeutic agents. Its stability under standard laboratory conditions ensures reliable handling and storage. 4,5-Dichloroquinazoline is a key building block for researchers seeking to explore novel quinazoline-based scaffolds with potential pharmacological applications.
4,5-Dichloroquinazoline structure
Product Name:4,5-Dichloroquinazoline
CAS No:2148-55-2
MF:C8H4Cl2N2
MW:199.036759376526
MDL:MFCD09909637
CID:290789
PubChem ID:247911
Update Time:2025-10-31
4,5-Dichloroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dichloroquinazoline
- Quinazoline, 4,5-dichloro-
- 4,5-Dichlor-chinazolin
- 4,5-dichloro-quinazoline
- Quinazoline,4,5-dichloro
- NSC63434
- PubChem18630
- NCIOpen2_000292
- Jsp004366
- PCCZEWAQRDIOKD-UHFFFAOYSA-N
- 0930AB
- TRA0026061
- SY002174
- AB1001311
- AB0057190
- ST2417893
- MFCD09909637
- Quinazoline,4,5-dichloro-
- DTXSID40289756
- FT-0718915
- 2148-55-2
- AC-2572
- SCHEMBL8808732
- AKOS006280734
- Z1157651620
- CAA14855
- NSC-63434
- 4 pound not5-Dichloroquinazoline
- NSC 63434
- CS-11008
- EN300-90109
- CS-0142978
- DB-017922
-
- MDL： MFCD09909637
- Inchi： 1S/C8H4Cl2N2/c9-5-2-1-3-6-7(5)8(10)12-4-11-6/h1-4H
- InChI Key： PCCZEWAQRDIOKD-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C1=C(N=CN=2)Cl
Computed Properties
- Exact Mass: 197.97500
- Monoisotopic Mass: 197.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 3.1
Experimental Properties
- Density: 1.486
- Boiling Point: 317.6 ℃ at 760 mmHg
- Flash Point: 175.3℃
- Refractive Index: 1.67
- PSA: 25.78000
- LogP: 2.93660
4,5-Dichloroquinazoline Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
4,5-Dichloroquinazoline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dichloroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142243-5g |
4,5-dichloroquinazoline |
2148-55-2 | 95% | 5g |
$422 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RB495-200mg |
4,5-Dichloroquinazoline |
2148-55-2 | 95% | 200mg |
173.0CNY | 2021-07-14 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03120-0.1g |
4,5-Dichloroquinazoline |
2148-55-2 | 97% | 0.1g |
231.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03120-0.25g |
4,5-Dichloroquinazoline |
2148-55-2 | 97% | 0.25g |
346.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03120-1g |
4,5-Dichloroquinazoline |
2148-55-2 | 97% | 1g |
472.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03120-5g |
4,5-Dichloroquinazoline |
2148-55-2 | 97% | 5g |
2355.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB03120-10g |
4,5-Dichloroquinazoline |
2148-55-2 | 97% | 10g |
4262.00 | 2021-07-09 | |
| TRC | D439823-50mg |
4,5-Dichloroquinazoline |
2148-55-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D439823-100mg |
4,5-Dichloroquinazoline |
2148-55-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D439823-500mg |
4,5-Dichloroquinazoline |
2148-55-2 | 500mg |
$ 230.00 | 2022-06-05 |
4,5-Dichloroquinazoline Related Literature
-
1. Ring transformations involving chloroheterocycles. Part III. Reaction of 4-chloroquinazolines with hydrazinesR. A. Bowie,D. A. Thomason J. Chem. Soc. Perkin Trans. 1 1972 1842
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